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Compound of Interest

Compound Name: Ethyl 3-(benzylamino)propanoate

Cat. No.: B105905 Get Quote

An In-depth Technical Guide to the Safe Handling of Ethyl 3-(benzylamino)propanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Ethyl 3-
(benzylamino)propanoate (CAS No. 23583-21-3), a key intermediate in the synthesis of

various pharmaceutical compounds and other specialized chemicals.[1] Adherence to proper

laboratory protocols is essential when working with this substance to ensure personnel safety

and experimental integrity.

Compound Identification
Chemical Name: Ethyl 3-(benzylamino)propanoate[2]

Synonyms: 3-(Benzylamino)propionic acid ethyl ester, N-Benzyl-β-alanine ethyl ester[3][4]

CAS Number: 23583-21-3[2][3][4][5][6][7]

Molecular Formula: C₁₂H₁₇NO₂[3][4][7][8]

Molecular Weight: 207.27 g/mol [3][4][7]

Structure:

SMILES: CCOC(=O)CCNCc1ccccc1[3]
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InChI Key: HCTJHQFFNDLDPF-UHFFFAOYSA-N[3]

Hazard Identification and Classification
Ethyl 3-(benzylamino)propanoate is classified as a hazardous substance requiring careful

handling. The primary routes of exposure are ingestion, skin contact, and eye contact.

GHS Classification:

Pictogram:

alt text

[3][4]

Signal Word:Warning[3][4]

Data Presentation: Hazard Identification and GHS Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[2]

[3]

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[4]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[2][4]

One source indicated "R34: Causes burns," but the more widely reported classification is

irritation.[9]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is critical for its safe

handling and storage.

Data Presentation: Physical and Chemical Properties
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Property Value Source(s)

Physical State Liquid [3][4]

Appearance
Colorless to almost colorless

clear liquid
[4]

Density 1.017 g/mL at 25 °C [3]

Boiling Point
135 °C at 2 mmHg 307.2 °C at

760 mmHg
[4] [8]

Flash Point 139.6 °C [8]

Refractive Index n20/D 1.504 [3]

Vapor Pressure 0.000737 mmHg at 25°C [8][10]

Storage Temperature Refrigerated (-20°C to 10°C) [3][4][10]

Experimental Protocols: Safe Handling and
Emergency Procedures
Strict adherence to established protocols is mandatory to minimize risk.

Standard Laboratory Handling Protocol
This protocol outlines the standard operating procedure for handling Ethyl 3-
(benzylamino)propanoate in a laboratory setting.

Methodology:

Preparation: Before handling, ensure an eyewash station and safety shower are accessible.

[9] All personnel must be wearing the appropriate Personal Protective Equipment (PPE) as

detailed in Section 5.0.

Engineering Controls: All work must be conducted in a well-ventilated area, preferably within

a chemical fume hood.[9][10]
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Dispensing: When transferring the liquid, avoid splashing. Use appropriate tools such as

pipettes or graduated cylinders. Keep the container tightly closed when not in use.[9][10]

Handling: Avoid contact with skin and eyes.[10] Do not breathe vapors or mist.[9] Do not eat,

drink, or smoke in the work area.[10]

Post-Handling: Wash hands thoroughly after handling the substance.[10] Clean the work

area and any used equipment.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[9][10]

Recommended storage is refrigerated.[3][4]

Mandatory Visualization: Standard Handling Workflow

1. Preparation
- Verify emergency equipment

- Don PPE

2. Engineering Controls
- Work in chemical fume hood

3. Dispensing
- Avoid splashes

- Keep container closed

4. Handling
- Avoid contact and inhalation

- No eating/drinking

5. Post-Handling
- Wash hands

- Clean workspace

6. Storage
- Tightly sealed container
- Cool, dry, refrigerated

Click to download full resolution via product page

Caption: Standard workflow for handling Ethyl 3-(benzylamino)propanoate.

Emergency Spill Response Protocol
This protocol details the steps to be taken in the event of an accidental release.

Methodology:

Evacuate & Ventilate: Immediately evacuate non-essential personnel from the spill area.

Ensure adequate ventilation.

Control: Prevent the spill from spreading. Do not let the chemical enter drains or the

environment.[9]

Absorb: Use an inert, absorbent material such as vermiculite, sand, or earth to contain and

soak up the spill.[9]
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Collect: Carefully collect the absorbed material and place it into a suitable, labeled container

for hazardous waste disposal.[9]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap

and water.

Dispose: Dispose of the waste container and any contaminated PPE according to

institutional and local regulations.[10]

// Node Definitions spill [label="Spill Occurs", shape=ellipse, fillcolor="#EA4335",

fontcolor="#FFFFFF"]; assess [label="Is spill large or\nuncontrolled?", fillcolor="#FBBC05",

fontcolor="#202124"]; evacuate_all [label="Evacuate Area\nCall Emergency Response",

shape=rectangle, fillcolor="#EA4335", fontcolor="#FFFFFF"]; don_ppe [label="Don appropriate

PPE", shape=rectangle, fillcolor="#F1F3F4", fontcolor="#202124"]; contain [label="Contain &

Absorb\n(Inert Material)", shape=rectangle, fillcolor="#4285F4", fontcolor="#FFFFFF"]; collect

[label="Collect Waste", shape=rectangle, fillcolor="#4285F4", fontcolor="#FFFFFF"]; decon

[label="Decontaminate Area", shape=rectangle, fillcolor="#4285F4", fontcolor="#FFFFFF"];

dispose [label="Dispose as\nHazardous Waste", shape=rectangle, fillcolor="#34A853",

fontcolor="#FFFFFF"];

// Edges spill -> assess; assess -> evacuate_all [label="Yes"]; assess -> don_ppe [label="No"];

don_ppe -> contain; contain -> collect; collect -> decon; decon -> dispose; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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